Cas no 933730-37-1 (2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde)

• Product Name: 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde
• CAS No: 933730-37-1
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5300694
• Update Time: 2026-03-10

2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,2,3,4-tetrahydro-isoquinoline-3-carbaldehyde
• 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde

• Inchi： 1S/C11H13NO/c1-12-7-10-5-3-2-4-9(10)6-11(12)8-13/h2-5,8,11H,6-7H2,1H3
• InChI Key： BRCUEXYZORHKQP-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC(C=O)N1C

Additional information on 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde

Introduction to 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde (CAS No. 933730-37-1)

2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde, identified by the CAS number 933730-37-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and pharmacological relevance. The structural features of this compound, particularly the presence of a formyl group at the 3-position and a methyl substituent at the 2-position, contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis and characterization of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde have garnered considerable attention due to its role as a key intermediate in the preparation of more complex pharmacophores. The aldehyde functionality makes it a versatile building block for further chemical modifications, enabling the development of novel derivatives with tailored biological activities. In recent years, advancements in synthetic methodologies have facilitated more efficient and scalable production processes for this compound, enhancing its accessibility for research applications.

One of the most compelling aspects of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde is its potential in medicinal chemistry. Tetrahydroisoquinoline derivatives have been extensively studied for their pharmacological effects on various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. The aldehyde derivative serves as a precursor for synthesizing analogs that modulate these targets, offering opportunities for developing treatments against neurological disorders, cardiovascular diseases, and other conditions.

Recent research has highlighted the importance of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde in the development of small-molecule drugs. For instance, studies have demonstrated its utility in generating compounds with inhibitory effects on monoamine oxidase (MAO) enzymes, which are implicated in depression and Parkinson's disease. The formyl group at the 3-position allows for selective functionalization, enabling the design of molecules that interact precisely with biological macromolecules. This specificity is crucial for achieving high efficacy while minimizing side effects.

The structural flexibility of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde also makes it valuable in material science applications. Researchers have explored its use in creating functional materials with unique electronic properties. By incorporating this compound into organic semiconductors or catalysts, scientists aim to develop innovative solutions for energy storage and conversion technologies. The ability to modify its chemical structure further enhances its potential in these emerging fields.

In clinical research settings, 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde has been investigated as a precursor for prodrugs designed to improve bioavailability and targeted delivery. The aldehyde group can be readily converted into other functional moieties that enhance solubility or binding affinity to specific tissues or cells. Such modifications are essential for optimizing drug formulations and achieving therapeutic efficacy.

The growing interest in 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde has also spurred advancements in computational chemistry approaches. Molecular modeling techniques have been employed to predict the interactions between this compound and biological targets with high accuracy. These simulations aid in rational drug design by identifying promising derivatives before experimental synthesis begins. Such interdisciplinary efforts are accelerating the discovery pipeline for new pharmaceuticals.

Industrial applications of 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde are expanding beyond academic research. Pharmaceutical companies are increasingly utilizing this compound as part of their synthetic libraries for high-throughput screening (HTS) campaigns. The ability to rapidly generate diverse derivatives allows researchers to identify lead compounds with desired pharmacological profiles more efficiently than traditional methods alone.

The environmental impact of producing 2-methyl-1,2,3,4-tetrahydroisoquinoline-3-carbaldehyde is another consideration that has driven innovation in green chemistry practices. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce energy consumption. These initiatives align with global efforts to promote sustainable pharmaceutical manufacturing while maintaining high-quality standards.

Future directions in the study of 2-methyl-1，2，3，4-tetrahydroisoquinoline - 3 - carbaldehyde include exploring its role in personalized medicine。By integrating genetic data with computational modeling， researchers can predict individual responses to drugs derived from this compound。This approach holds promise for tailoring treatments to specific patient populations， thereby improving outcomes and reducing adverse reactions。

In summary，CAS No 933730 - 37 - 1 represents a versatile and pharmacologically relevant molecule with broad applications across multiple scientific disciplines。Its unique structural features， coupled with ongoing advancements in synthetic and computational chemistry， position it as a valuable tool for drug discovery， material science， and environmental sustainability。As research continues to uncover new possibilities， the significance of this tetrahydroisoquinoline derivative is expected to grow even further。